Cas no 921484-27-7 (N-(5-chloro-2-methylphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(5-chloro-2-methylphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• CAS No: 921484-27-7
• MF: C₂₀H₁₉ClN₄O₂S
• MW: 414.908461809158
• CID: 5944136
• PubChem ID: 18567524
• Update Time: 2025-05-20

N-(5-chloro-2-methylphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• 4-Thiazoleacetamide, N-(5-chloro-2-methylphenyl)-2-[[[(4-methylphenyl)amino]carbonyl]amino]-
• N-(5-chloro-2-methylphenyl)-2-(2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide
• F2096-0249
• 921484-27-7
• AKOS024626933
• N-(5-chloro-2-methylphenyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide
• N-(5-chloro-2-methylphenyl)-2-[2-[(4-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide

• Inchi： 1S/C20H19ClN4O2S/c1-12-3-7-15(8-4-12)22-19(27)25-20-23-16(11-28-20)10-18(26)24-17-9-14(21)6-5-13(17)2/h3-9,11H,10H2,1-2H3,(H,24,26)(H2,22,23,25,27)
• InChI Key： YGKCPCQRFZWRAA-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC(Cl)=CC=C2C)=O)N=C1NC(NC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 414.0917247g/mol
• Monoisotopic Mass: 414.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• pka: 6.28±0.70(Predicted)

Additional information on N-(5-chloro-2-methylphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide

Recent Advances in the Study of N-(5-chloro-2-methylphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS: 921484-27-7)

In recent years, the compound N-(5-chloro-2-methylphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS: 921484-27-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole core and acetamide side chain, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of research has been the compound's role as a modulator of specific biological pathways. Recent findings suggest that 921484-27-7 exhibits selective inhibition of certain enzymes involved in inflammatory and proliferative processes. This selectivity makes it a valuable candidate for the development of targeted therapies, particularly in oncology and autoimmune diseases. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the thiazole and acetamide moieties can enhance its bioactivity and reduce off-target effects.

Another significant advancement is the exploration of 921484-27-7 in combination therapies. Preliminary data from in vitro and in vivo studies indicate that this compound can synergize with existing chemotherapeutic agents, potentially overcoming drug resistance mechanisms. Researchers have also investigated its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), to better understand its behavior in biological systems. These studies are crucial for translating laboratory findings into clinical applications.

In addition to its therapeutic potential, recent work has addressed the synthesis and scalability of 921484-27-7. Novel synthetic routes have been developed to improve yield and purity, facilitating larger-scale production for preclinical and clinical trials. Furthermore, computational modeling and high-throughput screening have been employed to identify analogs with improved properties, paving the way for next-generation derivatives.

The safety and toxicology profile of 921484-27-7 has also been a focal point. Comprehensive toxicological assessments have been conducted to evaluate its potential side effects and establish safe dosage ranges. These studies are essential for ensuring that the compound meets regulatory standards and can progress through the drug development pipeline.

In conclusion, the latest research on N-(5-chloro-2-methylphenyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS: 921484-27-7) highlights its multifaceted potential in drug discovery and development. Continued investigation into its mechanisms, optimization of its properties, and exploration of its clinical applications will be critical for realizing its full therapeutic value. This compound represents a promising avenue for addressing unmet medical needs in various disease areas.